Cas no 1559-35-9 (Ethanol,2-[(2-ethylhexyl)oxy]-)

• Product Name: Ethanol,2-[(2-ethylhexyl)oxy]-
• CAS No: 1559-35-9
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD00020602
• CID: 171973
• Update Time: 2026-05-14

Ethanol,2-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-ethylhexyl)oxy]-
• 2-(2-ETHYLHEXYLOXY)ETHANOL
• 2-[(2-ethylhexyl)oxy]ethanol

• MDL： MFCD00020602
• Inchi： InChI=1S/C10H22O2/c1-3-5-6-10(4-2)9-12-8-7-11/h10-11H,3-9H2,1-2H3
• InChI Key： OHJYHAOODFPJOD-UHFFFAOYSA-N
• SMILES： C(C(CCCC)COCCO)C

Computed Properties

• Exact Mass: 174.16200
• Monoisotopic Mass: 174.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 83.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.892 g/mL at 25 °C(lit.)
• Melting Point: -69.1°C (estimate)
• Boiling Point: 229 °C(lit.)
• Flash Point: 229 °F
• Refractive Index: n20/D 1.435(lit.)
• PSA: 29.46000
• LogP: 2.21170
• Solubility: Not determined

Ethanol,2-[(2-ethylhexyl)oxy]- Security Information

• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 21-34
• Safety Instruction： 26-36/37/39-45
• RTECS：KK9625000
• Hazardous Material Identification：
• Risk Phrases：R21; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethanol,2-[(2-ethylhexyl)oxy]-

Ethanol, 2-[(2-ethylhexyl)oxy]- (CAS No. 1559-35-9): An Overview of Its Properties, Applications, and Recent Research

Ethanol, 2-[(2-ethylhexyl)oxy]- (CAS No. 1559-35-9) is a versatile chemical compound that has gained significant attention in various industries due to its unique properties and wide range of applications. This compound, also known as 2-(2-Ethylhexyloxy)ethanol, is a clear, colorless liquid with a mild, characteristic odor. It is primarily used in the formulation of personal care products, pharmaceuticals, and industrial solvents.

The chemical structure of Ethanol, 2-[(2-ethylhexyl)oxy]- consists of an ethanol backbone with a 2-ethylhexyl ether group attached to the oxygen atom. This structure imparts several desirable properties to the compound, including excellent solvency, low toxicity, and good skin compatibility. These properties make it an ideal choice for use in formulations where safety and efficacy are paramount.

Recent research has focused on the potential applications of Ethanol, 2-[(2-ethylhexyl)oxy]- in various fields. In the pharmaceutical industry, it has been explored as a solvent for drug delivery systems due to its ability to enhance the solubility and bioavailability of poorly soluble drugs. Studies have shown that Ethanol, 2-[(2-ethylhexyl)oxy]- can improve the permeability of drug molecules through biological membranes, thereby enhancing their therapeutic efficacy.

In the field of personal care products, Ethanol, 2-[(2-ethylhexyl)oxy]- is used as a solvent and emollient in skin care formulations. Its low toxicity and good skin compatibility make it suitable for use in products such as moisturizers, lotions, and sunscreens. Research has demonstrated that Ethanol, 2-[(2-ethylhexyl)oxy]- can improve the texture and feel of these products, making them more appealing to consumers.

Industrial applications of Ethanol, 2-[(2-ethylhexyl)oxy]- include its use as a cleaning agent and degreaser. Its excellent solvency properties make it effective in removing oils and greases from surfaces without causing damage. Additionally, it is used in the formulation of coatings and adhesives due to its ability to improve adhesion and reduce drying time.

The environmental impact of Ethanol, 2-[(2-ethylhexyl)oxy]- has also been a subject of recent research. Studies have shown that it biodegrades readily in aquatic environments, reducing its potential for long-term environmental harm. However, proper disposal practices are still recommended to minimize any adverse effects on ecosystems.

In terms of safety, Ethanol, 2-[(2-ethylhexyl)oxy]- is generally considered safe for use in consumer products when handled according to standard guidelines. It has a low acute toxicity profile and does not pose significant health risks when used as directed. However, like any chemical compound, it should be stored and handled with care to prevent accidental exposure or misuse.

Recent advancements in analytical techniques have enabled more precise characterization of Ethanol, 2-[(2-ethylhexyl)oxy]- and its derivatives. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used methods for analyzing this compound in various matrices. These techniques have facilitated better understanding of its behavior in different environments and have contributed to the development of more effective formulations.

The future outlook for Ethanol, 2-[(2-ethylhexyl)oxy]- is promising. Ongoing research continues to explore new applications and improve existing ones. For example, there is growing interest in using this compound as a green solvent in sustainable manufacturing processes due to its low environmental impact and biodegradability.

In conclusion, Ethanol, 2-[(2-ethylhexyl)oxy]- (CAS No. 1559-35-9) is a valuable chemical compound with a wide range of applications across multiple industries. Its unique properties make it an essential component in formulations where safety, efficacy, and environmental sustainability are critical considerations. As research continues to advance our understanding of this compound, its importance in various fields is likely to grow even further.